tert-butyl 7-[imino(methyl)oxo-lambda6-sulfanyl]-4-azaspiro[2.5]octane-4-carboxylate hydrochloride
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Description
“tert-butyl 7-[imino(methyl)oxo-lambda6-sulfanyl]-4-azaspiro[2.5]octane-4-carboxylate hydrochloride” is a chemical compound with the CAS Number: 2613386-75-5 . It has a molecular weight of 324.87 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H24N2O3S.ClH/c1-12(2,3)18-11(16)15-8-5-10(19(4,14)17)9-13(15)6-7-13;/h5-9H2,1-4H3,(H2,14,17);1H . This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available data.Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-[imino(methyl)oxo-lambda6-sulfanyl]-4-azaspiro[2.5]octane-4-carboxylate hydrochloride involves the reaction of tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate with methyl isothiocyanate followed by hydrolysis and reaction with hydrochloric acid.", "Starting Materials": [ "tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate", "methyl isothiocyanate", "hydrochloric acid" ], "Reaction": [ "Step 1: React tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate with methyl isothiocyanate in the presence of a base such as triethylamine to form tert-butyl 7-[imino(methyl)thio]-4-azaspiro[2.5]octane-4-carboxylate.", "Step 2: Hydrolyze tert-butyl 7-[imino(methyl)thio]-4-azaspiro[2.5]octane-4-carboxylate with aqueous sodium hydroxide to form tert-butyl 7-[imino(methyl)oxo]-4-azaspiro[2.5]octane-4-carboxylate.", "Step 3: React tert-butyl 7-[imino(methyl)oxo]-4-azaspiro[2.5]octane-4-carboxylate with hydrochloric acid to form tert-butyl 7-[imino(methyl)oxo-lambda6-sulfanyl]-4-azaspiro[2.5]octane-4-carboxylate hydrochloride." ] } | |
CAS No. |
2613386-75-5 |
Molecular Formula |
C13H25ClN2O3S |
Molecular Weight |
324.9 |
Purity |
95 |
Origin of Product |
United States |
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